Cas no 324009-10-1 (5-[4-(3-Methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-[4-(3-Methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 324009-10-1
• MF: C₁₇H₁₈F₃N₅O
• MW: 365.35293340683
• CID: 5691721
• PubChem ID: 3622381
• Update Time: 2023-10-13

5-[4-(3-Methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(3-methoxyphenyl)piperazino]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 324009-10-1
• SMR000125294
• 9G-438S
• HMS570F17
• CHEMBL1563381
• HMS2163E03
• HMS3322H21
• 5-[4-(3-methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• AKOS005104944
• 5-[4-(3-methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• Bionet1_000835
• MLS000539836
• 5-[4-(3-Methoxyphenyl)piperazin-1-yl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C17H18F3N5O/c1-23-16(14(11-21)15(22-23)17(18,19)20)25-8-6-24(7-9-25)12-4-3-5-13(10-12)26-2/h3-5,10H,6-9H2,1-2H3
• InChI Key： XWPUVAJJCDJDDX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N(C)N=1)N1CCN(C2C=CC=C(C=2)OC)CC1)(F)F

Computed Properties

• Exact Mass: 365.14634470g/mol
• Monoisotopic Mass: 365.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.3Ų